Cas no 191089-20-0 (1-tert-Butyl-3-methyl-1H-pyrazole)

1-tert-Butyl-3-methyl-1H-pyrazole structure

191089-20-0 structure

Product Name:1-tert-Butyl-3-methyl-1H-pyrazole

CAS No:191089-20-0

MF:C₈H₁₄N₂

MW:138.210161685944

MDL:MFCD09965818

CID:857201

PubChem ID:17820906

Update Time:2025-04-19

1-tert-Butyl-3-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole, 1-(1,1-dimethylethyl)-3-methyl-
- 1-tert-Butyl-3-methyl-1H-pyrazole
- AGN-PC-01M6K8
- ANW-23517
- CTK8B1094
- SureCN2749111
- MDL： MFCD09965818
- Inchi： 1S/C8H14N2/c1-7-5-6-10(9-7)8(2,3)4/h5-6H,1-4H3
- InChI Key： MQSBVYINPUYVMT-UHFFFAOYSA-N
- SMILES： N1(C=CC(C)=N1)C(C)(C)C

Computed Properties

Exact Mass: 138.11582
Monoisotopic Mass: 138.115698455g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 115
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 17.8Å²

Experimental Properties

PSA: 17.82

1-tert-Butyl-3-methyl-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	B813905-50mg	1-tert-Butyl-3-methyl-1H-pyrazole	191089-20-0		50mg	$ 50.00	2022-06-06
TRC	B813905-100mg	1-tert-Butyl-3-methyl-1H-pyrazole	191089-20-0		100mg	$ 65.00	2022-06-06
TRC	B813905-500mg	1-tert-Butyl-3-methyl-1H-pyrazole	191089-20-0		500mg	$ 135.00	2022-06-06
Chemenu	CM512883-1g	1-(tert-Butyl)-3-methyl-1H-pyrazole	191089-20-0	95%+	1g	$742	2022-06-12
abcr	AB273119-100 mg	1-tert-Butyl-3-methyl-1H-pyrazole; 90%	191089-20-0		100MG	€182.00	2022-03-03
abcr	AB273119-250 mg	1-tert-Butyl-3-methyl-1H-pyrazole; 90%	191089-20-0		250MG	€333.00	2022-03-03
abcr	AB273119-100mg	1-tert-Butyl-3-methyl-1H-pyrazole, 90%; .	191089-20-0	90%	100mg	€212.00	2025-04-20
abcr	AB273119-250mg	1-tert-Butyl-3-methyl-1H-pyrazole, 90%; .	191089-20-0	90%	250mg	€382.00	2025-04-20
Ambeed	A909415-1g	1-(tert-Butyl)-3-methyl-1H-pyrazole	191089-20-0	90%	1g	$757.0	2024-07-28
A2B Chem LLC	AB12570-100mg	1-tert-Butyl-3-methyl-1H-pyrazole, tech grade	191089-20-0	90%	100mg	$120.00	2024-04-20

1-tert-Butyl-3-methyl-1H-pyrazole Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

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